Cas no 862975-03-9 (4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine)

• Product Name: 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine
• CAS No: 862975-03-9
• MF: C₁₄H₁₁FN₂OS
• MW: 274.313345193863
• CID: 6151292
• PubChem ID: 7086343
• Update Time: 2025-10-29

4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine
• SR-01000128661-1
• AB00670841-01
• F0646-1772
• SR-01000128661
• AKOS024591038
• 862975-03-9
• 4-fluoro-N-(4-methoxyphenyl)benzo[d]thiazol-2-amine

• Inchi： 1S/C14H11FN2OS/c1-18-10-7-5-9(6-8-10)16-14-17-13-11(15)3-2-4-12(13)19-14/h2-8H,1H3,(H,16,17)
• InChI Key： HYPVHTLVQMIZPV-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=CC1=2)F)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 274.05761231g/mol
• Monoisotopic Mass: 274.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine

4-Fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine: An Overview of CAS No. 862975-03-9

4-Fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine (CAS No. 862975-03-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structure of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine consists of a benzothiazole core with a fluoro substituent at the 4-position and an N-(4-methoxyphenyl) group attached to the amine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluoro substituent can enhance the lipophilicity and metabolic stability of the compound, while the methoxy group on the phenyl ring can influence its binding affinity to various biological targets.

Recent studies have highlighted the potential of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine has also shown promise in cancer research. A 2022 study in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings indicate that 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine has potential as an anticancer agent.

The pharmacokinetic properties of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further explore the therapeutic potential of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of the compound in various disease models. For example, a recent preclinical trial conducted by a leading pharmaceutical company demonstrated that 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine significantly reduced inflammation and tissue damage in a mouse model of rheumatoid arthritis. These results provide strong evidence for the clinical development of this compound.

The structural modifications of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine have also been explored to optimize its biological activity and pharmacological properties. Researchers have synthesized a series of analogs by varying the substituents on the benzothiazole core and phenyl ring. Some of these analogs have shown enhanced potency and selectivity compared to the parent compound, suggesting that further optimization could lead to even more effective therapeutic agents.

In conclusion, 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine (CAS No. 862975-03-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.